Cas no 2105747-09-7 (2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)-)

2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)- is a specialized organic compound featuring a propynone moiety linked to a 2-ethyl-3-pyrrolidinyl group. This structure imparts reactivity suitable for applications in synthetic chemistry, particularly as a building block for heterocyclic and pharmaceutical intermediates. The presence of the ethynyl ketone group enables selective modifications, while the pyrrolidine ring enhances solubility and stability in various reaction conditions. Its unique molecular architecture makes it valuable for constructing complex scaffolds in medicinal chemistry and materials science. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring optimal performance in targeted synthetic pathways.
2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)- structure
2105747-09-7 structure
Product Name:2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)-
CAS No:2105747-09-7
MF:C9H13NO
MW:151.205622434616
CID:5292631
Update Time:2025-06-14

2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)-
    • Inchi: 1S/C9H13NO/c1-3-8-7(5-6-10-8)9(11)4-2/h2,7-8,10H,3,5-6H2,1H3
    • InChI Key: YYXHHYFMDWSXTC-UHFFFAOYSA-N
    • SMILES: C(C1CCNC1CC)(=O)C#C

2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)- Pricemore >>

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Additional information on 2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)-

Recent Advances in the Study of 2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)- (CAS: 2105747-09-7)

The compound 2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)-, with the CAS number 2105747-09-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidinyl and propynone functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key findings from recent research is the compound's role as a potent inhibitor of specific enzymatic pathways. Studies have demonstrated that 2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)- exhibits high selectivity and affinity towards certain target proteins, making it a candidate for the treatment of neurodegenerative diseases and certain types of cancer. The compound's ability to modulate enzyme activity has been elucidated through advanced structural and kinetic analyses, highlighting its potential as a lead compound for further optimization.

In addition to its inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Preliminary in vivo studies have shown favorable absorption and distribution characteristics, with minimal off-target effects. These findings suggest that 2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)- could be developed into a safe and effective therapeutic agent. However, further studies are needed to fully understand its metabolic pathways and long-term safety profile.

The synthesis of 2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)- has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical studies, ensuring a consistent supply of high-quality material for research and development.

Looking ahead, the potential applications of 2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)- extend beyond its current scope. Researchers are exploring its utility in combination therapies and as a scaffold for the design of new derivatives with enhanced properties. The compound's versatility and promising preliminary data underscore its importance in the ongoing quest for innovative therapeutic solutions.

In conclusion, the recent studies on 2-Propyn-1-one, 1-(2-ethyl-3-pyrrolidinyl)- (CAS: 2105747-09-7) highlight its significant potential in medicinal chemistry. Its unique pharmacological properties, coupled with advancements in synthesis and pharmacokinetics, position it as a valuable candidate for further development. Continued research in this area is expected to yield new insights and applications, contributing to the advancement of chemical biology and drug discovery.

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